Cas no 142994-01-2 (5-Bromo-2-methylthioanisole)

• Product Name: 5-Bromo-2-methylthioanisole
• CAS No: 142994-01-2
• MF: C₈H₉BrS
• MW: 217.126060247421
• MDL: MFCD11855946
• CID: 857046
• Update Time: 2026-04-29

5-Bromo-2-methylthioanisole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methylthioanisole
• 4-bromo-1-methyl-2-methylsulfanylbenzene

• MDL： MFCD11855946
• Inchi： InChI=1S/C8H9BrS/c1-6-3-4-7(9)5-8(6)10-2/h3-5H,1-2H3
• InChI Key： BTJYDFNXIOKYJM-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)Br)SC

Computed Properties

• Exact Mass: 215.96100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 25.30000
• LogP: 3.47940